Cas no 114772-39-3 (1,1'-Biphenyl, 4'-(bromomethyl)-2-nitro-)

• Product Name: 1,1'-Biphenyl, 4'-(bromomethyl)-2-nitro-
• CAS No: 114772-39-3
• MF: C₁₃H₁₀BrNO₂
• MW: 292.128002643585
• CID: 1202719
• PubChem ID: 11779072
• Update Time: 2025-04-20

1,1'-Biphenyl, 4'-(bromomethyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4'-(bromomethyl)-2-nitro-
• 1-[4-(bromomethyl)phenyl]-2-nitrobenzene
• (2'-nitrobiphenyl-4-yl)methyl bromide
• 4-Bromomethyl-2'-nitro-1,1'-biphenyl
• SCHEMBL3956866
• DTXSID20472442
• 4-Bromomethyl-2'-nitrobiphenyl
• 114772-39-3
• 4'-BROMOMETHYL-2-NITROBIPHENYL
• [[2'-nitro-1,1'-biphenyl-4-yl]methyl] bromide
• OATBYCHXZQQYRV-UHFFFAOYSA-N

• Inchi： 1S/C13H10BrNO2/c14-9-10-5-7-11(8-6-10)12-3-1-2-4-13(12)15(16)17/h1-8H,9H2
• InChI Key： OATBYCHXZQQYRV-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1)C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 290.9895
• Monoisotopic Mass: 290.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14